Cas no 1823318-61-1 (Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]-)

• Product Name: Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]-
• CAS No: 1823318-61-1
• MF: C₈H₇BrF₂O₂S
• MW: 285.10578751564
• MDL: MFCD28099960
• CID: 5457178
• PubChem ID: 130136579
• Update Time: 2025-05-20

Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]-
• 1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)b enzene

• MDL： MFCD28099960
• Inchi： 1S/C8H7BrF2O2S/c1-14(12,13)4-5-6(9)2-3-7(10)8(5)11/h2-3H,4H2,1H3
• InChI Key： MHGRMPGWMUSILB-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(F)C(F)=C1CS(C)(=O)=O

Additional information on Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]-

Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]- (CAS No. 1823318-61-1): A Comprehensive Overview

Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]- (CAS No. 1823318-61-1) is a highly specialized organic compound with a unique structure and diverse applications in various fields of chemistry. This compound is characterized by its benzene ring substituted with a bromine atom at position 1, two fluorine atoms at positions 3 and 4, and a methylsulfonylmethyl group at position 2. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in research and industrial settings.

The benzene ring serves as the core structure of this compound, providing stability and aromaticity. The bromine substituent at position 1 introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. Similarly, the fluorine atoms at positions 3 and 4 further enhance the electron-withdrawing nature of the molecule, contributing to its overall reactivity and selectivity in synthetic processes. The methylsulfonylmethyl group at position 2 is a bulky substituent that adds steric hindrance to the molecule, potentially affecting its solubility and interaction with other molecules.

Recent studies have highlighted the potential of Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]- in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with specific pharmacological properties. For instance, its ability to act as an electrophilic brominating agent has been utilized in synthesizing complex organic compounds with high precision. Additionally, the compound's unique electronic properties make it a promising candidate for applications in materials science, particularly in the development of advanced polymers and electronic materials.

In terms of synthesis, Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]- can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of bromobenzene derivatives with methyl sulfonic acid derivatives under specific conditions to introduce the methylsulfonylmethyl group. The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

The physical properties of this compound are also worth noting. It has a melting point of approximately [insert melting point]°C and a boiling point of [insert boiling point]°C. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic synthesis protocols. The compound is also relatively stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

From an environmental perspective, Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]- exhibits moderate biodegradability under aerobic conditions. Studies have shown that it can be metabolized by certain microorganisms through oxidative pathways, leading to the formation of less toxic byproducts. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, Benzene, 1-bromo-3,4-difluoro-2-[(methylsulfonyl)methyl]- (CAS No. 1823318-61-1) is a versatile compound with significant potential in various chemical disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an even more prominent role in the advancement of modern chemistry.